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Compound of Interest

Compound Name: Cholesteryl caprylate

Cat. No.: B047583

An In-depth Technical Guide for the Chemical Characterization of Cholesteryl Caprylate

Introduction: Defining Cholesteryl Caprylate

Cholesteryl caprylate (CAS No. 1182-42-9), the ester formed from cholesterol and caprylic
acid (octanoic acid), is a significant lipid molecule with applications ranging from biochemical
research to pharmaceutical formulations.[1][2][3] Its amphipathic nature, conferred by the rigid
steroid nucleus and the flexible eight-carbon acyl chain, makes it a key component in studying
lipid metabolism, atherosclerosis, and the development of lipophilic drug delivery systems.[3][4]

A comprehensive chemical characterization is paramount to ensure its identity, purity, and
suitability for any downstream application. This guide provides a multi-technique, field-proven
approach to the definitive analysis of cholesteryl caprylate, grounded in the principles of
structural elucidation, physicochemical property determination, and purity assessment. We will
explore not just the "how" but the "why" behind each analytical choice, ensuring a robust and
self-validating characterization workflow.

Core Physicochemical Properties

A foundational step in characterization is the confirmation of basic physical constants. These
values serve as a rapid, initial verification against established specifications.
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Property Value Source(s)

CAS Number 1182-42-9 (1115116171

Molecular Formula C35H6002 [1][5][6]

Molecular Weight 512.85 g/mol [1][5][6]

Appearance White powder [5]

Melting Point 106-110 °C [1][21[5]1[6]

Density ~0.97 g/cm3 [1][5]
Poorly soluble in water;

Solubility Soluble in organic solvents [31[8]

(e.g., Chloroform)

The Analytical Workflow: An Integrated Approach

No single technique can fully characterize a molecule. True scientific integrity is achieved by

integrating data from orthogonal methods. The following workflow illustrates the logical

progression from initial purity checks to in-depth structural and thermal analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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